Cas no 2189498-81-3 (1-[3-[3-(Trifluoromethyl)phenyl]-1-pyrrolidinyl]-2-propen-1-one)

• Product Name: 1-[3-[3-(Trifluoromethyl)phenyl]-1-pyrrolidinyl]-2-propen-1-one
• CAS No: 2189498-81-3
• MF: C₁₄H₁₄F₃NO
• MW: 269.262274265289
• CID: 5409316
• Update Time: 2025-07-25

1-[3-[3-(Trifluoromethyl)phenyl]-1-pyrrolidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[3-(Trifluoromethyl)phenyl]-1-pyrrolidinyl]-2-propen-1-one

• Inchi： 1S/C14H14F3NO/c1-2-13(19)18-7-6-11(9-18)10-4-3-5-12(8-10)14(15,16)17/h2-5,8,11H,1,6-7,9H2
• InChI Key： XZQQPAODNYBOIW-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC(C(F)(F)F)=C2)C1)(=O)C=C

Experimental Properties

• Density: 1.222±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 362.2±42.0 °C(Predicted)
• pka: -1.41±0.40(Predicted)

Additional information on 1-[3-[3-(Trifluoromethyl)phenyl]-1-pyrrolidinyl]-2-propen-1-one

Introduction to 1-[3-[3-(Trifluoromethyl)phenyl]-1-pyrrolidinyl]-2-propen-1-one (CAS No. 2189498-81-3)

1-[3-[3-(Trifluoromethyl)phenyl]-1-pyrrolidinyl]-2-propen-1-one, identified by its CAS number 2189498-81-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its pyrrolidinyl and propenone functional groups, has garnered attention due to its structural complexity and potential biological activities. The presence of a trifluoromethyl group in its aromatic ring enhances its lipophilicity and metabolic stability, making it a valuable scaffold for drug development.

The compound's structure consists of a pyrrolidinyl ring linked to a phenyl ring substituted with a trifluoromethyl group, further connected to a propenone moiety. This unique arrangement suggests potential interactions with biological targets, particularly in the realm of enzyme inhibition and receptor binding. The pyrrolidinyl group is known to be a common pharmacophore in many bioactive molecules, often contributing to favorable pharmacokinetic properties.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules incorporating fluorinated aromatic rings. The trifluoromethyl group, in particular, is widely recognized for its ability to improve metabolic stability, enhance binding affinity, and modulate pharmacological activity. This has led to its incorporation into numerous drug candidates across various therapeutic areas, including oncology, immunology, and central nervous system disorders.

The propenone moiety in 1-[3-[3-(Trifluoromethyl)phenyl]-1-pyrrolidinyl]-2-propen-1-one further contributes to its potential bioactivity. Propenones are known for their ability to act as Michael acceptors, participating in nucleophilic addition reactions that are crucial for enzyme inhibition. This feature makes the compound a promising candidate for developing inhibitors of various metabolic pathways.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 1-[3-[3-(Trifluoromethyl)phenyl]-1-pyrrolidinyl]-2-propen-1-one offer a rich structural framework that can be modified to optimize potency and selectivity. The combination of a pyrrolidinyl scaffold with a propenone group provides multiple sites for chemical modification, allowing researchers to fine-tune the molecule's properties for specific biological targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group often necessitates specialized synthetic techniques, such as halogenation followed by metal-catalyzed coupling reactions. These synthetic strategies are critical for achieving the desired molecular structure while maintaining functional group integrity.

In terms of biological evaluation, 1-[3-[3-(Trifluoromethyl)phenyl]-1-pyrrolidinyl]-2-propen-1-one has been investigated for its potential activity against various enzymes and receptors. Preliminary studies suggest that it may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a candidate for therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its structural features suggest potential interactions with G protein-coupled receptors (GPCRs), which are key targets in drug discovery.

The compound's pharmacokinetic profile is also an area of interest. The presence of the trifluoromethyl group is expected to enhance its bioavailability by improving lipophilicity. However, it is essential to balance this with potential metabolic liabilities to ensure long-term efficacy and safety. Computational modeling and experimental studies are being conducted to predict and verify the compound's pharmacokinetic behavior.

In conclusion, 1-[3-[3-(Trifluoromethyl)phenyl]-1-pyrrolidinyl]-2-propen-1-one(CAS No. 2189498-81-3) represents a promising lead compound in pharmaceutical research. Its unique structural features, including the pyrrolidinyl ring and propenone moiety, combined with the lipophilic influence of the trifluoromethyl group, make it an attractive candidate for further development. Ongoing research aims to elucidate its biological activity and optimize its pharmacological properties for therapeutic applications.